N-benzyl-4-methyl-6-(4-nitrophenoxy)-2-pyrimidinamine

• IUPAC Name: N-benzyl-4-methyl-6-(4-nitrophenoxy)pyrimidin-2-amine
• InChI: InChI=1S/C18H16N4O3/c1-13-11-17(25-16-9-7-15(8-10-16)22(23)24)21-18(20-13)19-12-14-5-3-2-4-6-14/h2-11H,12H2,1H3,(H,19,20,21)
• InChI Key: LFUGTWGSQGDMGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NCC2=CC=CC=C2)OC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H16N4O3
• Molecular Weight: 336.3 g/mol

Description

N-benzyl-4-methyl-6-(4-nitrophenoxy)-2-pyrimidinamine is a useful research compound. Its molecular formula is C18H16N4O3 and its molecular weight is 336.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 336.12224039 g/mol and the complexity rating of the compound is 417. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Material Properties

Research has shown significant interest in the synthesis and characterization of novel polyimides and related compounds, demonstrating applications in materials science. Polyimides synthesized from related aromatic diamines and dianhydrides, including those with nitrophenyl groups, exhibit outstanding thermal stability, mechanical strength, and electrical properties. These materials are highly relevant for advanced applications in electronics, aerospace, and as coatings due to their low dielectric constants and high thermal resistance (Wang et al., 2006), (Zhang et al., 2005).

Chemical Synthesis and Biological Evaluation

Chemical synthesis methods have been developed to explore the biological evaluation of compounds structurally similar to N-benzyl-4-methyl-6-(4-nitrophenoxy)-2-pyrimidinamine, focusing on their roles as inhibitors or as part of reaction-based probes. For example, research into N-(α-substituted phenoxybenzyl)-4-pyrimidinamines demonstrated remarkable insecticidal and acaricidal activities, underscoring the potential for developing new pesticides (Tokio et al., 1992). Another study outlined the synthesis and application of a reaction-based fluorescent probe for selective discrimination of thiophenols over aliphatic thiols, highlighting the importance of specific structural features for achieving high selectivity and sensitivity in environmental and biological sciences (Wang et al., 2012).

Environmental and Health Implications

The compound's related structures have also been investigated for their environmental and health implications, including the study of mutagenic activation of carcinogenic compounds and the biological activity of benzylating N-nitroso compounds. These studies provide a foundation for understanding the potential environmental and health impacts of similar compounds, emphasizing the need for careful consideration in their application and disposal (Wiessler et al., 1983).